Cas no 5960-77-0 (Ethanone,1-(2-phenanthrenyl)-, oxime)

• Product Name: Ethanone,1-(2-phenanthrenyl)-, oxime
• CAS No: 5960-77-0
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 379171
• PubChem ID: 5382471
• Update Time: 2025-04-19

Ethanone,1-(2-phenanthrenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-phenanthrenyl)-, oxime
• (NZ)-N-(1-phenanthren-2-ylethylidene)hydroxylamine
• 1-[2]Phenanthryl-aethanon-oxim
• 1-[2]phenanthryl-ethanone oxime
• 2-< 1-Hydroxyimino-ethyl> -phenanthren
• 2-Acetyl-phenanthren-oxim
• AC1NTJMS
• NSC141593
• DTXSID80419272
• 5960-77-0
• NSC-141593

• Inchi： 1S/C16H13NO/c1-11(17-18)13-8-9-16-14(10-13)7-6-12-4-2-3-5-15(12)16/h2-10,18H,1H3/b17-11-
• InChI Key： NCXZQCXSDGLAOG-BOPFTXTBSA-N
• SMILES： O/N=C(/C)\C1=CC=C2C(C=CC3C=CC=CC2=3)=C1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• XLogP3: 4.4

Experimental Properties

• Density: 1.143
• Boiling Point: 456.637°C at 760 mmHg
• Flash Point: 300.139°C
• Refractive Index: 1.621
• PSA: 32.59